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Compound of Interest

Compound Name: L-Valine-13C5,15N

Cat. No.: B136322

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling procedures
for L-Valine-13Cs,15N, a stable isotope-labeled amino acid crucial for a range of applications in
metabolic research, proteomics, and drug development. Stable isotope labeling offers a safe
and powerful alternative to radioisotopes for tracing the metabolic fate of molecules.[1][2] This
document consolidates safety data, handling and storage recommendations, and general
experimental considerations to ensure the safe and effective use of this compound in a
laboratory setting.

Product Identification and Properties

L-Valine-13Cs,>N is a form of L-Valine where five carbon atoms are replaced with the stable
isotope Carbon-13 (33C) and the nitrogen atom is replaced with the stable isotope Nitrogen-15
(*>N).[3] This labeling provides a distinct mass shift that allows it to be traced and quantified
using mass spectrometry and NMR-based techniques.[4]
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Property Value Reference

(S)-a-Aminoisovaleric acid-
13Cs,%°N, L-2-Amino-3-

Synonyms ] ] [5]
methylbutanoic acid-13Cs,°N,

L-Valine-ul-13C,1°N

CAS Number 202407-30-5 (5116171

Molecular Formula 13CsH111°NO2 [6]

Molecular Weight 123.10 g/mol [51[6]

Appearance Solid [5]

Melting Point 295-300 °C (subl.) [5]
Room temperature or -20°C

Storage Temperature [5][6]
(powder)

Hazard Identification and Safety Precautions

While some suppliers classify L-Valine-13Cs,15N as not a hazardous substance or mixture,
others indicate potential hazards.[8] It is prudent to handle all chemicals with care.

GHS Classification:

One safety data sheet has classified L-Valine-13Cs,>N as follows:

e Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[6]

e Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[6]

« Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[6]
Precautionary Statements:

e P264: Wash skin thoroughly after handling.[6]
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e P270: Do not eat, drink or smoke when using this product.[6]
e P273: Avoid release to the environment.[6]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[6]

e P330: Rinse mouth.[6]
o P391: Collect spillage.[6]
e P501: Dispose of contents/container to an approved waste disposal plant.[6]

There is no specific quantitative toxicity data, such as an LD50 value, available for L-Valine-
13Cs,15N in the provided search results.

First-Aid Measures

In case of exposure, follow these first-aid procedures:
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Exposure Route

First-Aid Measures

Reference

Eye Contact

Remove contact lenses, if
present. Immediately flush
eyes with plenty of water for at
least 15 minutes. Seek medical

attention.

[6]18]

Skin Contact

Rinse skin thoroughly with
large amounts of water.
Remove contaminated clothing
and shoes. Seek medical

attention if irritation persists.

[6](8]

Move the person to fresh air. If
breathing is difficult, provide

cardiopulmonary resuscitation

Inhalation ) [6][8]
(CPR). Avoid mouth-to-mouth
resuscitation. Seek medical
attention.

Wash out mouth with water. Do

Ingestion NOT induce vomiting. Call a [6]1[8]

physician.

Handling and Storage

Proper handling and storage are essential to maintain the integrity and stability of L-Valine-

13Cs, 15N,

Handling:

Avoid inhalation, and contact with eyes and skin.[6][8]

Avoid the formation of dust and aerosols.[6][8]

Wear appropriate personal protective equipment (PPE).

Use in a well-ventilated area, preferably with an appropriate exhaust ventilation system.[6][8]
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Storage:

» Protect from direct sunlight and sources of ignition.[6]

Keep the container tightly sealed in a cool, well-ventilated area.[6]

 Recommended storage is at -20°C for powder form or -80°C when in solvent.[6] However,

some suppliers state that it can be stored at room temperature.[5]

o Stable isotope-labeled amino acid mixes are generally stable for up to two weeks when

stored frozen, though some degradation of certain compounds may occur after three weeks.

[9]

Incompatible Materials:

o Strong acids/alkalis and strong oxidizing/reducing agents.[6]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling L-Valine-13Cs,>N:

PPE

Specification

Reference

Eye Protection

Safety goggles with side-

shields.

[6]

Hand Protection

Protective gloves (e.g., nitrile
rubber).

[5](6]

Skin and Body Protection

Impervious clothing, such as a

lab coat.

[6]

Respiratory Protection

A suitable respirator, such as a
dust mask type N95 (US),
should be used when dusts

are generated.

[5][6]

Experimental Protocols and Workflows
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While specific experimental protocols are application-dependent, a general workflow for
handling and using L-Valine-13Cs,>N in a typical cell culture experiment (e.g., SILAC - Stable
Isotope Labeling by Amino Acids in Cell Culture) is outlined below.
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General Workflow for Handling L-Valine-13Cs,1>N
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General laboratory workflow for using L-Valine-13Cs,1>N.
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Signaling Pathways and Applications

L-Valine, a branched-chain amino acid (BCAA), plays a role in various metabolic pathways.[10]
Its isotopically labeled form is used to trace these pathways. For example, it can be used to
study protein synthesis and degradation, and the metabolism of BCAAs in various physiological
and pathological states. The degradation of L-valine involves its conversion to propionyl-CoA.
[10]
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Conceptual Use of L-Valine-13Cs,*>N in Tracing Metabolic Pathways
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Tracing metabolic fate of L-Valine-13Cs,15N.

Accidental Release Measures
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In the event of a spill, follow these procedures:

Personal Precautions: Use full personal protective equipment. Avoid breathing vapors, mist,
dust, or gas. Ensure adequate ventilation and evacuate personnel to safe areas.[8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains or water courses.[8]

Methods for Cleaning Up: Absorb solutions with a liquid-binding material (e.g., diatomite,
universal binders). Decontaminate surfaces and equipment by scrubbing with alcohol.
Dispose of contaminated material according to regulations.[8]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Hazardous Combustion Products: Under fire conditions, may decompose and emit toxic
fumes.[6]

Special Protective Equipment: Wear self-contained breathing apparatus for firefighting if
necessary.

Stability and Reactivity

Reactivity: No data available.[6]
Chemical Stability: Stable under recommended storage conditions.[6]
Possibility of Hazardous Reactions: No data available.[6]

Conditions to Avoid: No specific data available, but generally avoid extreme heat and
moisture.

Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.[6]

Hazardous Decomposition Products: No data available, other than under fire conditions.[6]
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This guide is intended to provide comprehensive safety and handling information for L-Valine-
13Cs,°N based on currently available data. It is essential for all users to review the most current
Safety Data Sheet from their supplier before use and to adhere to all institutional safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b136322#safety-and-handling-of-l-valine-13c5-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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